6-Fluoro-5-methoxypyridin-2-amine

• IUPAC Name: 6-fluoro-5-methoxypyridin-2-amine
• InChI: InChI=1S/C6H7FN2O/c1-10-4-2-3-5(8)9-6(4)7/h2-3H,1H3,(H2,8,9)
• InChI Key: OYWLYVCXHRCLRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=C(C=C1)N)F
• Molecular Formula: C6H7FN2O
• Molecular Weight: 142.13 g/mol
• CAS RN: 1807160-04-8

Description

6-Fluoro-5-methoxypyridin-2-amine is a compound of interest in the field of chemical research due to its unique structure and potential applications. While there is limited direct research on this specific compound, related studies provide insights into its characteristics.

Synthesis Analysis

• The synthesis of related compounds, like 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, involves reactions of methyl 2,6-difluoropyridine-3-carboxylate with amines and subsequent regioselective substitutions (Hirokawa, Horikawa, & Kato, 2000).

Molecular Structure Analysis

• The molecular structure of similar fluoropyridines has been studied, showing variations in reactivity and properties based on the position and number of fluoro substituents (Kopchuk et al., 2020).

Chemical Reactions and Properties

• This compound, like its analogs, likely participates in various chemical reactions such as Suzuki cross-coupling reactions, useful in synthesizing amino-substituted arylpyridines (Thompson et al., 2005).

Physical Properties Analysis

• Fluorinated pyridines often exhibit notable physical properties such as high stability and specific fluorescence characteristics, which can be inferred for this compound (Hirano et al., 2004).

Chemical Properties Analysis

• Compounds like this compound typically have diverse chemical properties, including reactivity towards nucleophilic substitution and potential to form complex structures with varied biological activities (Tsuzuki et al., 2004).

Scientific Research Applications

Synthesis and Medicinal Applications

6-Fluoro-5-methoxypyridin-2-amine plays a significant role in the synthesis of various medicinal compounds. Nesnow and Heidelberger (1975) illustrated its use in the preparation of pyridine nucleosides related to 5-fluorocytosine, which are important in the development of antiviral and antitumor agents (Nesnow & Heidelberger, 1975). Furthermore, Tsuzuki et al. (2004) explored its role in synthesizing novel 1,4-dihydro-4-oxo-1-(2-thiazolyl)-1,8-naphthyridine-3-carboxylic acids, which exhibit moderate cytotoxic activity and potential as antitumor agents (Tsuzuki et al., 2004).

Structural Characterization and Hydrogen Bonding

In 2021, Böck et al. reported on the structural characterization of compounds related to this compound. Their study focused on the protonation sites and hydrogen bonding in certain mono-hydrobromide salts, providing insight into the molecular structure and interactions of these compounds (Böck et al., 2021).

Novel Fluorophore Development

Hirano et al. (2004) described the creation of a novel fluorophore, 6-Methoxy-4-quinolone, derived from a compound closely related to this compound. This fluorophore exhibits strong fluorescence in a wide pH range, making it useful in biomedical analysis (Hirano et al., 2004).

Catalytic and Synthetic Chemistry

The compound's derivatives have been instrumental in catalytic and synthetic chemistry. For instance, Pang et al. (2018) developed a protocol for the nucleophilic amination of methoxypyridines, a category to which this compound belongs. This method has potential applications in medicinal chemistry (Pang et al., 2018).

Safety and Hazards

The safety data sheet (SDS) for “6-Fluoro-5-methoxypyridin-2-amine” indicates that it may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. As with all chemicals, it should be handled with appropriate personal protective equipment and in accordance with good laboratory practices.

Future Directions

The future directions for “6-Fluoro-5-methoxypyridin-2-amine” and similar fluorinated pyridines could involve their use in the development of new pharmaceuticals and agrochemicals. Fluorine-containing compounds have been steadily increasing in interest due to their unique properties.

Mechanism of Action

Target of Action

It is often used in the suzuki–miyaura cross-coupling reactions , which suggests that it might interact with palladium catalysts in these reactions.

Mode of Action

In the context of suzuki–miyaura cross-coupling reactions, it may participate in the formation of carbon-carbon bonds . The reaction involves the oxidative addition of an electrophilic organic group to a palladium catalyst, followed by the transmetalation of a nucleophilic organic group from boron to palladium .

Action Environment

The success of suzuki–miyaura cross-coupling reactions, in which this compound may be involved, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .